Cas no 1806503-72-9 (4-(3-Bromo-2-oxopropyl)-3-methylphenol)

4-(3-Bromo-2-oxopropyl)-3-methylphenol is a brominated phenolic compound featuring a reactive keto-bromopropyl substituent, making it a valuable intermediate in organic synthesis. Its structure combines a phenolic hydroxyl group with a brominated carbonyl side chain, enabling versatile reactivity in nucleophilic substitution and condensation reactions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, where its bromo and keto functionalities facilitate further derivatization. The methyl group on the aromatic ring enhances steric and electronic properties, influencing regioselectivity in subsequent reactions. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to its reactive nature.

4-(3-Bromo-2-oxopropyl)-3-methylphenol structure

1806503-72-9 structure

Product Name:4-(3-Bromo-2-oxopropyl)-3-methylphenol

CAS No:1806503-72-9

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

CID:5005558

Update Time:2025-10-28

4-(3-Bromo-2-oxopropyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

- 4-(3-Bromo-2-oxopropyl)-3-methylphenol
- Inchi： 1S/C10H11BrO2/c1-7-4-9(12)3-2-8(7)5-10(13)6-11/h2-4,12H,5-6H2,1H3
- InChI Key： HBTFYZKOODLQPK-UHFFFAOYSA-N
- SMILES： BrCC(CC1C=CC(=CC=1C)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
XLogP3: 2.3
Topological Polar Surface Area: 37.3

4-(3-Bromo-2-oxopropyl)-3-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008749-250mg	4-(3-Bromo-2-oxopropyl)-3-methylphenol	1806503-72-9	97%	250mg	494.40 USD	2021-07-06
Alichem	A010008749-500mg	4-(3-Bromo-2-oxopropyl)-3-methylphenol	1806503-72-9	97%	500mg	798.70 USD	2021-07-06
Alichem	A010008749-1g	4-(3-Bromo-2-oxopropyl)-3-methylphenol	1806503-72-9	97%	1g	1,445.30 USD	2021-07-06

4-(3-Bromo-2-oxopropyl)-3-methylphenol Related Literature

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Additional information on 4-(3-Bromo-2-oxopropyl)-3-methylphenol

Comprehensive Overview of 4-(3-Bromo-2-oxopropyl)-3-methylphenol (CAS No. 1806503-72-9): Properties, Applications, and Industry Insights

4-(3-Bromo-2-oxopropyl)-3-methylphenol (CAS No. 1806503-72-9) is a specialized brominated phenolic compound with a unique molecular structure, combining a methylphenol core with a 3-bromo-2-oxopropyl side chain. This configuration grants it distinct chemical properties, making it valuable in organic synthesis and pharmaceutical intermediates. Researchers and manufacturers increasingly focus on this compound due to its potential in drug discovery and material science, aligning with trends like green chemistry and precision synthesis.

The compound’s bromine moiety enhances its reactivity in cross-coupling reactions, a hotspot in modern catalysis research. Users frequently search for "how to synthesize 4-(3-Bromo-2-oxopropyl)-3-methylphenol" or "CAS 1806503-72-9 safety data," reflecting demand for synthetic protocols and handling guidelines. Notably, its ketone group allows further functionalization, appealing to medicinal chemists designing targeted therapies.

In the context of sustainable chemistry, 4-(3-Bromo-2-oxopropyl)-3-methylphenol is explored for biodegradable derivatives, addressing environmental concerns. Its phenolic hydroxyl group also enables applications in antioxidant research, a trending topic linked to health supplements and cosmetic preservatives. SEO-optimized queries like "bromophenol uses in cosmetics" highlight its interdisciplinary relevance.

Analytical characterization of CAS No. 1806503-72-9 typically involves HPLC, NMR, and mass spectrometry, ensuring purity for high-value applications. Industry reports suggest growing demand in agrochemicals and electronic materials, driven by its thermal stability and ligand properties. Discussions on platforms like ResearchGate often center on "scaling up 1806503-72-9 production" or "alternative bromophenol precursors," indicating its commercial potential.

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Emerging studies link 4-(3-Bromo-2-oxopropyl)-3-methylphenol to photodynamic therapy and fluorescent probes, tapping into the life sciences boom. Its structure-activity relationships are frequently modeled using computational chemistry, a method gaining traction in AI-driven drug design. By addressing FAQs like "is 1806503-72-9 water-soluble?" or "bromophenol toxicity profiles," this content bridges technical and practical knowledge gaps.